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Compound of Interest

Compound Name: Alvimopan metabolite-d5

Cat. No.: B12403923 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Alvimopan metabolite-d5 was not located.

The following guidance is based on general best practices for handling deuterated compounds

and available safety information for a related, non-deuterated compound, Alvimopan metabolite

hydrochloride. It is crucial to consult your institution's Environmental Health and Safety (EHS)

office for specific protocols and to perform a risk assessment before handling this substance.

Alvimopan metabolite-d5 is a deuterium-labeled form of an Alvimopan metabolite, intended

for research use only, often as a tracer or an internal standard in quantitative analysis by NMR,

GC-MS, or LC-MS.[1][2] The incorporation of stable heavy isotopes like deuterium can be used

to study the pharmacokinetic and metabolic profiles of drugs.[1][2]

Personal Protective Equipment (PPE)
Based on the potential hazards of the related compound, Alvimopan metabolite hydrochloride,

which is harmful if swallowed and very toxic to aquatic life, the following standard laboratory

PPE is recommended when handling Alvimopan metabolite-d5:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.
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Respiratory Protection: Not generally required for small quantities in a well-ventilated area. If

aerosols may be generated or if working outside of a fume hood, a respirator may be

necessary. Consult your institution's EHS for specific guidance.

Hazard Data for a Related Compound
The following table summarizes the GHS classification for Alvimopan metabolite hydrochloride,

a non-deuterated related compound. This information should be considered as indicative of

potential hazards, but may not be identical for Alvimopan metabolite-d5.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Data for Alvimopan metabolite

hydrochloride (CAS No.:

170098-43-8)[3]

Operational Plan for Handling
Storage:

Temperature: Store refrigerated at 4°C for short-term use. For long-term storage, -20°C is

often recommended.[4] Always refer to the manufacturer's Certificate of Analysis for specific

storage conditions.[1][4]

Atmosphere: To prevent oxidation, contamination, and hydrogen-deuterium exchange,

handle and store under an inert atmosphere, such as dry nitrogen or argon.[4][5]

Light: Protect from light by storing in amber vials or in the dark to prevent photodegradation.

[4]
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Container: Keep the container tightly sealed and store in a dry environment, such as a

desiccator, to prevent absorption of moisture.[5]

Preparation of Solutions:

Equilibration: Allow the container to equilibrate to room temperature before opening to

prevent condensation.

Solvent Choice: Methanol is a common solvent for creating stock solutions.[4] Use

anhydrous, deuterated solvents when possible to prevent deuterium-hydrogen exchange.[5]

Avoid acidic or basic solutions which can catalyze this exchange.[4]

Stock Solution Preparation:

Under an inert atmosphere if possible, accurately weigh the solid compound.

Dissolve in the appropriate anhydrous solvent in a volumetric flask.

Stopper the flask and mix thoroughly by inverting multiple times.

Transfer the stock solution to a labeled, airtight container for storage under the

recommended conditions.[4]

Working Solution Preparation:

Allow the stock solution to equilibrate to room temperature.

Using a calibrated pipette, transfer the required volume of the stock solution into a new

volumetric flask.

Dilute to the mark with the appropriate solvent or matrix.

Mix the working solution thoroughly. It is best practice to prepare working solutions fresh

as needed to minimize degradation.[4]

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Technical_Support_Center_Handling_and_Storing_Deuterated_Compounds.pdf
https://www.benchchem.com/pdf/Best_Practices_for_Storing_and_Handling_Deuterated_Internal_Standards_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Handling_and_Storing_Deuterated_Compounds.pdf
https://www.benchchem.com/pdf/Best_Practices_for_Storing_and_Handling_Deuterated_Internal_Standards_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Best_Practices_for_Storing_and_Handling_Deuterated_Internal_Standards_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Best_Practices_for_Storing_and_Handling_Deuterated_Internal_Standards_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste containing Alvimopan metabolite-d5 should be treated as hazardous chemical

waste.

Segregation:

Collect all waste containing this compound separately from other waste streams.

Keep halogenated and non-halogenated solvent wastes in separate, compatible

containers.[6]

Do not mix incompatible waste streams.[6]

Labeling and Storage:

Label waste containers clearly with "Hazardous Waste" and the full chemical name.

Keep waste containers securely closed except when adding waste.[6]

Store waste containers in a designated, well-ventilated, and secondary containment area.

Disposal:

Disposal must be handled through your institution's Environmental Health and Safety

(EHS) department or a licensed chemical waste disposal company.[7][8]

Do not dispose of this chemical down the drain or in regular trash.[8] Given its high aquatic

toxicity, release to the environment must be avoided.[3]

For empty containers, consult your institution's policy. Rinsate from containers may also

be considered hazardous waste.[6]
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Caption: Workflow for handling and disposal of Alvimopan metabolite-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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